Cas no 239800-93-2 (4-(1H-Imidazol-2-yl)piperidine hydrochloride)

• Product Name: 4-(1H-Imidazol-2-yl)piperidine hydrochloride
• CAS No: 239800-93-2
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• MDL: MFCD09908986
• CID: 1072008
• PubChem ID: 18465193
• Update Time: 2025-06-08

4-(1H-Imidazol-2-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Imidazol-2-yl)piperidine hydrochloride
• 3-(1H-Imidazol-2-yl)piperidine hydrochloride
• 4-(1H-imidazol-2-yl)piperidinehydrochloride
• FVCYHOGOMBTAHJ-UHFFFAOYSA-N
• CS-0449939
• 4-(1H-IMIDAZOL-2-YL)-PIPERIDINE HCL
• 4-(1H-imidazol-2-yl)piperidine. hydrochloride
• 239800-93-2
• 4-(1H-imidazol-2-yl)piperidine;hydrochloride
• SCHEMBL7417858
• ALBB-022376
• MFCD09908986
• piperidine, 4-(1H-imidazol-2-yl)-, hydrochloride
• DB-086538

• MDL： MFCD09908986
• Inchi： 1S/C8H13N3.ClH/c1-3-9-4-2-7(1)8-10-5-6-11-8;/h5-7,9H,1-4H2,(H,10,11);1H
• InChI Key： FVCYHOGOMBTAHJ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2=NC=CN2)CC1

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1H-Imidazol-2-yl)piperidine hydrochloride

Recent Advances in the Study of 4-(1H-Imidazol-2-yl)piperidine hydrochloride (CAS: 239800-93-2)

4-(1H-Imidazol-2-yl)piperidine hydrochloride (CAS: 239800-93-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole and piperidine moieties, has shown potential in various therapeutic applications, particularly in the modulation of biological targets such as enzymes and receptors. Recent studies have explored its synthesis, pharmacological properties, and potential clinical applications, making it a focal point for researchers aiming to develop novel therapeutics.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce 4-(1H-Imidazol-2-yl)piperidine hydrochloride with high yield and purity, which is critical for its use in drug development. Advances in catalytic methods and green chemistry approaches have further enhanced the efficiency of its synthesis, reducing costs and environmental impact.

Pharmacological studies have revealed that 4-(1H-Imidazol-2-yl)piperidine hydrochloride exhibits promising activity against certain biological targets. For instance, it has been investigated as a potential modulator of G-protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases, including neurological disorders and cancer. Preliminary in vitro and in vivo studies suggest that the compound may have therapeutic effects in models of these conditions, although further research is needed to elucidate its mechanism of action and optimize its efficacy and safety profiles.

In addition to its potential therapeutic applications, 4-(1H-Imidazol-2-yl)piperidine hydrochloride has also been studied for its role in chemical biology. Its unique structure allows it to serve as a scaffold for the development of probes and inhibitors that can be used to study biological pathways. Recent work has demonstrated its utility in the design of selective inhibitors for enzymes involved in metabolic and signaling pathways, providing valuable tools for basic research and drug discovery.

Despite these advances, challenges remain in the development and application of 4-(1H-Imidazol-2-yl)piperidine hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations and enhance the compound's pharmacological properties.

In conclusion, 4-(1H-Imidazol-2-yl)piperidine hydrochloride (CAS: 239800-93-2) represents a promising compound in the field of chemical biology and pharmaceutical research. Its versatile applications, from drug development to chemical probes, highlight its importance in advancing our understanding of biological systems and developing new therapies. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate these findings into clinical benefits.